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Compound of Interest

Compound Name: Methyl anthranilate

Cat. No.: B042735 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of methyl anthranilate, a versatile organic

compound with significant applications across various scientific disciplines. This document

covers its fundamental chemical properties, toxicological profile, and detailed experimental

protocols for its synthesis and analysis. Furthermore, it illustrates key biosynthetic pathways,

offering valuable insights for researchers in metabolic engineering and drug development.

Chemical and Physical Properties
Methyl anthranilate (MA) is an ester of anthranilic acid. Its chemical and physical properties

are summarized in the table below, providing a foundational understanding of its characteristics

for experimental design and application.
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Property Value Citations

CAS Number 134-20-3 [1][2][3][4][5][6][7]

IUPAC Name methyl 2-aminobenzoate [1][2][4][6][7]

Molecular Formula C8H9NO2 [1][2][5][6][7]

Molecular Weight 151.16 g/mol [5][8]

Appearance

Colorless to pale-yellow liquid

or crystals with bluish

fluorescence.

[8][9]

Odor Grape-like [8][9]

Melting Point 24 °C (75.2 °F) [3][10]

Boiling Point
256 °C (492.8 °F) at 760

mmHg
[3][10]

Flash Point 104 °C (219.2 °F) [3][10]

Density 1.168 g/cm³ [3]

Vapor Pressure 1 mmHg at 20 °C [3][10]

Water Solubility 2.9 g/L [10]

Solubility Soluble in ethanol and ether. [8][9]

Toxicological Data
A summary of the toxicological data for methyl anthranilate is presented below. This

information is critical for safety assessment and handling in a laboratory or industrial setting.
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Toxicity Metric Value Species Citations

LD50 Oral 2910 mg/kg Rat [3][5][10]

LD50 Dermal >5 g/kg Rabbit [3][10]

LC50 Fish 9.12 mg/L/96 h Lepomis macrochirus [3][10]

EC50 Daphnia 18.2 mg/L/48 h Daphnia magna [3][10]

Skin Irritation Causes skin irritation. [3][10]

Eye Irritation
Causes serious eye

irritation.
[3][10][11]

Applications in Research and Development
Methyl anthranilate is a compound of interest in various fields due to its distinct properties and

biological activities.

Flavor and Fragrance Industry: It is widely used for its grape-like scent and flavor in food,

beverages, and cosmetics.[12][13]

Agrochemicals: It serves as an effective and environmentally safe bird repellent.[13][14]

Pharmaceuticals: It is an intermediate in the synthesis of various drugs, including

antispasmodics and antihistamines.[13][14] It is also used as a flavoring agent in oral

medications.[14]

Sunscreen Formulations: Methyl anthranilate is an FDA-approved UV filter that absorbs a

broad spectrum of UV radiation and is used to boost the SPF of sunscreen products.[15]

Antimicrobial Research: Studies have shown its potential as an antifungal agent against

various plant pathogens.[16]

Experimental Protocols
This section details methodologies for the microbial production and in vitro analysis of methyl
anthranilate, providing a practical guide for researchers.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAA15681&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.indenta.com/imagehandler/image-handler.ashx?imagepath=product/msds/134-20-3-262.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAA15681&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAA15681&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAA15681&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAA15681&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAA15681&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.chemos.de/import/data/msds/GB_en/134-20-3-A0232575-GB-en.pdf
https://www.benchchem.com/product/b042735?utm_src=pdf-body
https://www.pnas.org/doi/10.1073/pnas.1903875116
https://www.anshulchemicals.com/methyl-anthranilate/
https://www.anshulchemicals.com/methyl-anthranilate/
https://www.anshulchemicals.com/methyl-anthranilate-1/
https://www.anshulchemicals.com/methyl-anthranilate/
https://www.anshulchemicals.com/methyl-anthranilate-1/
https://www.anshulchemicals.com/methyl-anthranilate-1/
https://www.benchchem.com/product/b042735?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10221274/
https://www.chemicalbook.com/article/methyl-anthranilate-production-and-applications.htm
https://www.benchchem.com/product/b042735?utm_src=pdf-body
https://www.benchchem.com/product/b042735?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042735?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Microbial Production of Methyl Anthranilate in E. coli
Metabolically engineered Escherichia coli can be used for the fermentative production of

methyl anthranilate from glucose.[12] A synthetic pathway derived from plants is introduced

into the microbial host.[12][17]

Key Steps:

Strain Engineering: An E. coli strain overproducing anthranilic acid (ANT), such as W3110

trpD9923, is used as the chassis.[17]

Pathway Construction: The gene encoding anthranilic acid methyltransferase (AAMT1) from

a plant source like Zea mays is codon-optimized for E. coli and expressed in the engineered

strain.[17]

Cultivation: The recombinant E. coli is cultured in a suitable medium with glucose as the

carbon source.

Optimization of Production: To enhance the yield of methyl anthranilate, several strategies

can be employed:

Fine-tuning AAMT1 expression.[12][17]

Increasing the supply of the precursor, anthranilic acid.[17]

Enhancing the availability of the cofactor S-adenosyl-L-methionine (SAM).[12][17]

In Situ Product Recovery: A two-phase extractive cultivation system can be established to

mitigate product toxicity, where an organic solvent like tributyrin is used to continuously

extract methyl anthranilate from the culture medium.[12]

In Vitro Assay for Methyl Anthranilate Detection
This protocol describes a method for the in vitro detection of methyl anthranilate produced by

enzymatic reactions.[18]

Reaction Mixture (100 µL):
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100 mM HEPES buffer (pH 7.5)

2 mM EDTA (pH 8.0)

10% glycerol

25 µg of methyltransferase enzyme

1 mM anthranilate

2 mM S-adenosyl-L-methionine (SAM) to initiate the reaction

Procedure:

Combine all reaction components except SAM.

Overlay the mixture with 1 mL of hexanes to trap the volatile product.

Initiate the reaction by adding SAM.

Incubate the reaction at 37°C for 1 hour.

Quench the reaction by vortexing.

For quantitative analysis, add a known concentration of an internal standard (e.g., 550 nM

ethyl anthranilate) to the hexane layer.

Analyze the hexane layer by Gas Chromatography-Mass Spectrometry (GC-MS).[18]

Biosynthetic Pathways and Workflows
The biosynthesis of methyl anthranilate can be achieved through different pathways in

various organisms. The following diagrams illustrate these processes.
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Caption: Microbial production of methyl anthranilate from glucose.

The diagram above illustrates the engineered metabolic pathway for producing methyl
anthranilate in microorganisms like E. coli and C. glutamicum.[12][17] Glucose is converted

through the shikimate pathway to chorismate, a key intermediate. Chorismate is then converted

to anthranilate. The final step involves the methylation of anthranilate by the enzyme Anthranilic

Acid Methyltransferase 1 (AAMT1), which utilizes S-adenosyl-L-methionine (SAM) as a methyl

group donor, to yield methyl anthranilate.[17]
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Caption: Biosynthetic pathways of methyl anthranilate in plants.

Plants have evolved different strategies for the biosynthesis of methyl anthranilate. In plants

like maize, citrus, and strawberry, a one-step pathway is utilized where an S-adenosyl-L-

methionine (SAM)-dependent methyltransferase directly converts anthranilate to methyl
anthranilate.[18][19] In contrast, a two-step pathway has been proposed in Concord grapes

(Vitis labrusca), which involves the activation of anthranilate to anthraniloyl-CoA by an

anthranilate-CoA ligase, followed by the transfer of a methyl group from methanol catalyzed by

an anthraniloyl-CoA:methanol acyltransferase.[20] However, recent research has also identified

one-step anthranilate methyltransferases in wine grapes (Vitis vinifera).[19]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Methyl anthranilate, 99% 250 g | Request for Quote | Thermo Scientific Chemicals |
thermofisher.com [thermofisher.com]

2. ECHA CHEM [chem.echa.europa.eu]

3. fishersci.com [fishersci.com]

4. 126325000 [thermofisher.com]

5. indenta.com [indenta.com]

6. Methyl anthranilate, 99% 250 g | Request for Quote | Thermo Scientific Chemicals |
thermofisher.com [thermofisher.com]

7. Methyl anthranilate [webbook.nist.gov]

8. Methyl Anthranilate | C8H9NO2 | CID 8635 - PubChem [pubchem.ncbi.nlm.nih.gov]

9. News - Methyl Anthranilate: A Versatile Compound for Spices, Medicines, and More
[incheechem.com]

10. WERCS Studio - Application Error [assets.thermofisher.com]

11. chemos.de [chemos.de]

12. pnas.org [pnas.org]

13. Methyl anthranilate [anshulchemicals.com]

14. Methyl anthranilate [anshulchemicals.com]

15. Development and Characterization of Methyl-Anthranilate-Loaded Silver Nanoparticles: A
Phytocosmetic Sunscreen Gel for UV Protection - PMC [pmc.ncbi.nlm.nih.gov]

16. Methyl anthranilate: production and applications_Chemicalbook [chemicalbook.com]

17. Microbial production of methyl anthranilate, a grape flavor compound - PMC
[pmc.ncbi.nlm.nih.gov]

18. biorxiv.org [biorxiv.org]

19. biorxiv.org [biorxiv.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b042735?utm_src=pdf-custom-synthesis
https://www.thermofisher.com/order/catalog/product/A15681.30
https://www.thermofisher.com/order/catalog/product/A15681.30
https://chem.echa.europa.eu/100.004.667
https://www.fishersci.com/store/msds?partNumber=AAA15681&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.thermofisher.com/order/catalog/product/126325000
https://www.indenta.com/imagehandler/image-handler.ashx?imagepath=product/msds/134-20-3-262.pdf
https://www.thermofisher.com/order/catalog/product/A15681.30
https://www.thermofisher.com/order/catalog/product/A15681.30
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C8H9NO2/c1-11-8(10)6-4-2-3-5-7(6)9/h2-5H%2C9H2%2C1H3
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-Anthranilate
https://www.incheechem.com/news/methyl-anthranilate-a-versatile-compound-for-spices-medicines-and-more/
https://www.incheechem.com/news/methyl-anthranilate-a-versatile-compound-for-spices-medicines-and-more/
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.chemos.de/import/data/msds/GB_en/134-20-3-A0232575-GB-en.pdf
https://www.pnas.org/doi/10.1073/pnas.1903875116
https://www.anshulchemicals.com/methyl-anthranilate/
https://www.anshulchemicals.com/methyl-anthranilate-1/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10221274/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10221274/
https://www.chemicalbook.com/article/methyl-anthranilate-production-and-applications.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC6561195/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6561195/
https://www.biorxiv.org/content/10.1101/2024.06.10.598330v1.full-text
https://www.biorxiv.org/content/10.1101/2024.06.10.598330v1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042735?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


20. jmb.or.kr [jmb.or.kr]

To cite this document: BenchChem. [A Comprehensive Technical Guide to Methyl
Anthranilate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042735#methyl-anthranilate-cas-number-and-iupac-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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